N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
Description
N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is an oxalamide derivative characterized by a thiophen-2-ylsulfonyl-substituted 1,3-oxazinan-2-ylmethyl group at the N2 position and a 2-hydroxyethyl group at N1.
Properties
IUPAC Name |
N-(2-hydroxyethyl)-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O6S2/c17-6-4-14-12(18)13(19)15-9-10-16(5-2-7-22-10)24(20,21)11-3-1-8-23-11/h1,3,8,10,17H,2,4-7,9H2,(H,14,18)(H,15,19) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZOQJDFLUBIKCE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(OC1)CNC(=O)C(=O)NCCO)S(=O)(=O)C2=CC=CS2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O6S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide (CAS Number: 869072-07-1) is a synthetic organic compound that exhibits potential biological activity, particularly in the field of medicinal chemistry. Its unique structure includes an oxalamide backbone and various functional groups that may contribute to its pharmacological properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is C13H19N3O6S2, with a molecular weight of 377.4 g/mol. The compound features a thiophenesulfonyl group which is crucial for its biological interactions.
| Property | Value |
|---|---|
| CAS Number | 869072-07-1 |
| Molecular Formula | C13H19N3O6S2 |
| Molecular Weight | 377.4 g/mol |
Synthesis
The synthesis of this compound typically involves multi-step organic reactions, including the formation of the oxazinan ring and subsequent modifications to introduce the thiophenesulfonyl group and the hydroxyethyl moiety. Detailed synthetic routes can be found in relevant chemical literature.
Anticancer Properties
Recent studies have indicated that compounds with structural similarities to N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide may exhibit significant cytotoxicity against various cancer cell lines. For instance, compounds derived from oxazinan structures have shown antiproliferative effects in human ovarian carcinoma (A2780) and breast cancer (MCF-7) cell lines, with IC50 values ranging from 4.47 to 52.8 μM .
Key Findings:
- Cytotoxicity : The compound's structural analogs demonstrated moderate to significant cytotoxic activity.
- Mechanism of Action : Some derivatives induced cell cycle arrest at the G2/M phase and inhibited tubulin polymerization, which is critical for cancer cell proliferation .
Mechanistic Studies
Molecular docking studies have been employed to elucidate the binding interactions between N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide and tubulin, suggesting a potential mechanism through which these compounds exert their anticancer effects .
Case Studies
A notable case study involved the evaluation of similar oxazinan derivatives against resistant cancer cell lines. The results indicated that certain modifications to the oxazinan structure could enhance cytotoxicity and overcome drug resistance mechanisms .
Comparison with Similar Compounds
Structural Analogues with Thiophen Sulfonyl Moieties
Several compounds share the core oxalamide structure with variations in substituents:
Key Observations :
- The hydroxyethyl group in the target compound likely confers better aqueous solubility than cycloheptyl () but lower than morpholinoethyl () due to morpholine’s ionizability.
- Thiophen sulfonyl vs. fluorophenyl sulfonyl (): Thiophen’s sulfur atom may enhance polar interactions, while fluorophenyl offers stronger electron-withdrawing effects.
Oxalamides with Bioactive Substituents
Compounds with antiviral activity (e.g., HIV entry inhibitors) highlight structural trends:
Key Observations :
- The 4-chlorophenyl group in ’s compound may enhance target binding via hydrophobic interactions, whereas the target’s hydroxyethyl could reduce toxicity and improve pharmacokinetics.
- Thiazolyl-piperidinyl vs. thiophen sulfonyl-oxazinan : Both heterocycles contribute to conformational rigidity, but thiophen sulfonyl may offer unique binding profiles due to sulfur’s electronegativity .
Q & A
Q. What are the key synthetic strategies for preparing N1-(2-hydroxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide?
- Methodological Answer : Synthesis typically involves multi-step coupling reactions. For example:
Oxazinan-2-ylmethyl intermediate : Prepare via nucleophilic substitution of a thiophene-2-sulfonyl chloride derivative with a 1,3-oxazinan-2-ylmethanol precursor under basic conditions (e.g., triethylamine in 1,4-dioxane at 10°C) .
Oxalamide coupling : React the intermediate with N-(2-hydroxyethyl)oxalamide using carbodiimide-based coupling agents (e.g., EDC/HOBt) in anhydrous DMF.
Critical parameters include temperature control (<15°C to avoid side reactions) and stoichiometric precision (1:1.2 molar ratio of amine to carbonyl) .
Q. Which spectroscopic techniques are critical for characterizing this compound?
- Methodological Answer :
- IR Spectroscopy : Identifies key functional groups (e.g., oxalamide C=O stretch at ~1680 cm⁻¹, sulfonyl S=O at ~1350 cm⁻¹, and hydroxyethyl O-H at ~3300 cm⁻¹) .
- NMR :
- ¹H NMR : Peaks at δ 2.8–3.2 ppm (oxazinan CH₂), δ 4.1–4.3 ppm (hydroxyethyl CH₂), and δ 7.2–7.5 ppm (thiophene protons) .
- ¹³C NMR : Carbonyl signals at ~165 ppm (oxalamide) and ~140 ppm (sulfonyl-linked thiophene) .
- High-Resolution Mass Spectrometry (HRMS) : Confirms molecular ion [M+H]⁺ with <2 ppm error .
Q. What functional groups influence the compound’s reactivity?
- Methodological Answer :
- Thiophene sulfonyl group : Enhances electrophilicity, enabling nucleophilic substitution (e.g., with amines or alcohols) .
- Hydroxyethyl group : Participates in hydrogen bonding, affecting solubility in polar solvents (e.g., DMSO, water) .
- Oxalamide backbone : Prone to hydrolysis under acidic conditions (pH < 3) but stable in neutral/basic environments .
Advanced Research Questions
Q. How can reaction conditions be optimized for the sulfonylation step in the synthesis?
- Methodological Answer : Use Design of Experiments (DoE) to optimize:
- Temperature : 0–10°C minimizes thiophene ring oxidation (common side reaction at >15°C) .
- Solvent : 1,4-Dioxane improves sulfonyl chloride reactivity vs. THF or DCM .
- Catalyst : Triethylamine (0.012 mol) enhances nucleophilicity of the oxazinan intermediate .
Validate via HPLC purity analysis (>95% yield) and TLC monitoring (Rf = 0.5 in ethyl acetate/hexane 1:1) .
Q. How to resolve contradictions in NMR data for this compound?
- Methodological Answer : Contradictions (e.g., unexpected splitting or shifts) arise from:
- Dynamic effects : Use variable-temperature NMR to identify conformational changes (e.g., oxazinan ring puckering) .
- Residual solvents : Re-crystallize from deuterated chloroform to eliminate solvent interference .
- Isotopic labeling : Synthesize a ¹³C-labeled oxalamide to isolate carbonyl signals .
Q. What computational methods predict the compound’s biological interactions?
- Methodological Answer :
- Molecular docking : Use AutoDock Vina to model binding to sulfonamide-sensitive enzymes (e.g., carbonic anhydrase). Key residues: Thr199 (hydrogen bonding with oxalamide) and Leu198 (hydrophobic interaction with thiophene) .
- QSAR modeling : Correlate structural features (e.g., sulfonyl group electronegativity) with activity against bacterial biofilms (R² > 0.85) .
Q. How do solvent systems affect recrystallization efficiency?
- Methodological Answer :
- Solvent screening : Test chloroform (high solubility at 50°C, low at 0°C) vs. ethyl acetate/hexane (1:2) .
- Purity analysis : Compare melting points (observed vs. literature) and XRD patterns to confirm crystallinity .
- Yield optimization : Use gradient cooling (50°C → 4°C over 12 hours) to maximize crystal growth .
Q. How to analyze by-products formed during synthesis?
- Methodological Answer :
- TLC-MS : Identify low-abundance by-products (e.g., hydrolyzed oxalamide at Rf = 0.3) .
- LC-HRMS : Detect sulfonamide dimerization products ([M+H]⁺ = 2× molecular weight – 18) .
- Mechanistic studies : Use deuterated solvents (D₂O) to trace proton exchange in hydrolysis pathways .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
